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Compound of Interest

Bis(4-Methoxyphenyl)methanone-
as

Cat. No.: B15141415

Compound Name:

An In-depth Technical Guide on the Safety of Bis(4-Methoxyphenyl)methanone-d8

This guide provides a comprehensive overview of the safety information for Bis(4-
Methoxyphenyl)methanone-d8, compiled from available Safety Data Sheets (SDS). It is
intended for researchers, scientists, and professionals in drug development who may handle
this substance.

Substance Identification

Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled version of Bis(4-
Methoxyphenyl)methanone. While specific safety data for the deuterated compound is limited,
the information for the non-deuterated parent compound, 4,4'-Dimethoxybenzophenone, serves
as a primary reference.

Table 1: Chemical ldentifiers

Identifier Value

Chemical Name Bis(4-Methoxyphenyl)methanone-d8
Synonyms 4,4'-Dimethoxybenzophenone-d8
CAS Number 109333-35-9

Molecular Formula C15HeDsOs
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Hazard Identification

The compound is classified as hazardous. The primary hazards are related to ingestion and

skin contact.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 Harmful if swallowed
Skin Corrosion/Irritation 2 Causes skin irritation[1]

Serious Eye Damage/Eye ] S
2A Causes serious eye irritation[1]

Irritation

Precautionary Statements:

e Prevention: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink,
or smoke when using this product. Wear protective gloves, protective clothing, eye
protection, and face protection.[2] Avoid breathing dust.

e Response: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell. If on
skin, wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. If in eyes, rinse cautiously with water for several minutes.

o Storage: Store in a well-ventilated place and keep the container tightly closed.

o Disposal: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of the non-deuterated

form, 4,4'-Dimethoxybenzophenone.

Table 3: Physical and Chemical Properties
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Property Value Reference
Appearance Off'-white to light yellow
solid/powder
Odor Odorless
Melting Point 141-143 °C [3]
Flash Point > 112 °C (> 233.6 °F)
Molecular Weight 242.27 g/mol (non-deuterated) [1][3]
Solubility No data available

Autoignition Temperature

No information available

First-Aid Measures

In case of exposure, follow these first-aid measures.

Type of Exposure

Immediate Action

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Wash with plenty of soap and water.

Skin Contact

Take off contaminated clothing.

Medical Attention

Get medical advice/attention

if symptoms persist.

Move to fresh air.

Inhalation

Keep at rest.

Rinse mouth.

Ingestion

Call a POISON CENTER or doctor.
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Caption: First-aid procedures for different exposure routes.

Fire-Fighting Measures

Suitable Extinguishing Media: Water spray, carbon dioxide (COz2), dry chemical, or foam.
Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide. Protective Equipment: Firefighters
should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure safety and proper
cleanup.
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Ensure Adequate Ventilation

'

Wear Personal Protective Equipment
(gloves, safety goggles, respirator)

'

Avoid Dust Formation

'

Sweep up and shovel into
suitable containers for disposal.

'

Clean the affected area

'

Dispose of waste according to
approved procedures.

Spill Managed

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release.

Handling and Storage
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Handling:

Wash hands thoroughly after handling.

Avoid contact with skin and eyes.

Avoid ingestion and inhalation.

Avoid the formation of dust.

Storage:
o Store in a well-ventilated place.
o Keep the container tightly closed.

» Store away from direct sunlight and incompatible materials such as strong oxidizing agents
and strong bases.

Exposure Controls and Personal Protection

Engineering Controls:

o Ensure adequate ventilation, especially in confined areas.

o Eyewash stations and safety showers should be close to the workstation location.[2]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Experimental Protocols and Signaling Pathways

Safety Data Sheets are regulatory documents designed to provide guidance on the safe
handling of a substance. They do not contain detailed experimental protocols or information on
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biological signaling pathways. This type of information would be found in peer-reviewed
scientific literature. The primary purpose of an SDS is to communicate the hazards of a
chemical and to advise on safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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